6-(4-Chlorophenyl)-4-hydroxy-2H-pyran-2-one

• Molecular Formula: C11H7ClO3
• Molecular Weight: 222.62 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-4-hydroxypyran-2-one
• InChI: InChI=1S/C11H7ClO3/c12-8-3-1-7(2-4-8)10-5-9(13)6-11(14)15-10/h1-6,13H
• InChI Key: HBGJRQFNWNBQOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=O)O2)O)Cl

Description

6-(4-Chlorophenyl)-4-hydroxy-2H-pyran-2-one is a useful research compound. Its molecular formula is C11H7ClO3 and its molecular weight is 222.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The title compound (1.56 g, m.p. 247-249° C.) was prepared in a similar manner as that demonstrated in the preparation of Example N using the following: 60% NaH (0.904 g, 22.6 mmol), THF (50 mL), ethyl acetoacetate (3.00 g, 22.6 mmol), lithium diisopropylamine in THF (39.8 mL, 24 mmol), 4-chloro-N-methoxy-N-methylbenzamide (3.73 g, 22.6 mmol), 90% H2SO4 (20 mL). H NMR (300 MHz, DMSO-d6) δ11.950 (bs, 1 H), 7.878 (d, 1 H, J=9 Hz), 7.584 (d, 1 H, J=9 Hz), 6.812 (d, 1 H, J=2 Hz), 5.409 (d, 1 H, J=2 Hz).